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Compound of Interest

8-Ethoxyquinoline-5-sulfonic acid
Compound Name:

hydrate
CAS No.: 2301848-76-8
Cat. No.: B6329534

Get Quote
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Technical Guide & Analytical Protocol

Executive Summary

8-Ethoxyquinoline-5-sulfonic acid (CAS: 15301-40-3) serves as a critical scaffold in medicinal
chemistry and analytical spectroscopy. While often encountered as the sodium salt
(Actinoquinol), the free acid hydrate presents unique challenges in stoichiometry due to
variable water of crystallization. Accurate molecular weight determination is not merely a
database lookup; it is an experimental necessity for precise stoichiometric calculations in drug
synthesis and metal chelation assays.

This guide provides the definitive physicochemical profile, synthesis pathways, and a self-
validating analytical workflow to determine the exact molecular weight of the hydrate form in
your specific lot.

Physicochemical Architecture
The Hydrate Variable
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The commercial supply of 8-ethoxyquinoline-5-sulfonic acid is typically labeled as a "hydrate."
[1] However, the hydration state can fluctuate between hemihydrate (

) and sesquihydrate (
) depending on crystallization conditions and storage humidity.

Implication: Using the theoretical anhydrous molecular weight for reaction stoichiometry will
introduce a mass error of 3—10%, potentially stalling sensitive catalytic couplings or skewing
guantitative titrations.

: L :

Monohydrate Form  Sodium Salt
Property Anhydrous Form

(Theoretical) (Actinoquinol)

Formula
MW ( g/mol ) 253.27 271.29 275.25
CAS 15301-40-3 15301-40-3 (generic) 7246-07-3
Solubility Low (Cold Water) Moderate (Hot Water) High (Water)

~0.8 (
pKa (est)

), ~4.5(N)

Synthesis & Purification Protocol

Causality: The synthesis relies on Electrophilic Aromatic Substitution (EAS). The ethoxy group
at position 8 is an ortho/para director.[1] Since the pyridine ring is deactivated, substitution
occurs on the benzene ring. Position 5 (para to the ethoxy group) is sterically and electronically
favored over position 7.

Step-by-Step Synthesis
Note: Perform all steps in a fume hood. Chlorosulfonic acid is violently reactive with water.

e Precursor Preparation: Dissolve 8-ethoxyquinoline (1.0 eq) in anhydrous dichloromethane
(DCM) or use neat if performing high-temperature sulfonation.
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o Sulfonation:
o Cool the solution to 0°C.
o Add Chlorosulfonic acid (

) (3.0 eq) dropwise. Why? Excess acid acts as both reagent and solvent, driving the
equilibrium forward.

o Allow the mixture to warm to room temperature, then reflux at 40-50°C for 4 hours.
e Quenching & Isolation:

o Pour the reaction mixture slowly onto crushed ice. The sulfonic acid will precipitate as the
zwitterion (inner salt).

o Filtration: Collect the solid by vacuum filtration.
 Purification (Recrystallization):
o Dissolve the crude solid in boiling water.
o Add activated charcoal to remove colored impurities; filter hot.

o Allow to cool slowly to 4°C. Why? Slow cooling promotes the formation of defined crystal
lattices, often stabilizing the monohydrate form.

o Dry in a desiccator over

. Do not dry at high heat (>100°C) or you will dehydrate the crystal lattice, altering the MW.

Synthesis Logic Map
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Figure 1: Synthetic pathway emphasizing the regioselective sulfonation driven by the 8-ethoxy
directing group.

Analytical Validation: Determining "Effective"
Molecular Weight

Trustworthiness: Never assume the label MW is correct for precise applications. The water
content varies. This protocol creates a self-validating loop to determine the Effective Molecular
Weight (

).
The Triangulation Method

To validate the material, we use three orthogonal techniques:
o TGA (Thermogravimetric Analysis): Directly measures water mass.[2]
o Acid-Base Titration: Measures the active sulfonic acid equivalents.

o HPLC-MS: Confirms the parent structure (anhydrous mass).

Detailed Protocol
Step A: Water Content via TGA

e Procedure: Heat 10-15 mg of sample from 25°C to 300°C at 10°C/min under

e Analysis: Look for a weight loss step between 60°C and 120°C.

o Calculation: If loss is ~6.6%, it corresponds to a Monohydrate (

Step B: Alkalimetric Titration
o Reagent: 0.1 N NaOH (standardized).
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« Indicator: Phenolphthalein (transition pH 8.2).
e Procedure: Dissolve ~100 mg (accurately weighed,

) in 50 mL deionized water. Titrate to pink endpoint.

¢ Calculation:
¢ Result: This

accounts for both the parent molecule and the water mass. Use this value for all subsequent
stoichiometric calculations.

Validation Logic Map
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Figure 2: Analytical workflow to determine the effective molecular weight, integrating water
content and functional purity.
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Applications in Drug Development[1][3][4]
Metal Chelation & Fluorescence

Like its parent 8-hydroxyquinoline, the 8-ethoxy derivative acts as a bidentate ligand. The
sulfonic acid group confers water solubility, making it ideal for:

» Metalloprotein Assays: Detecting

or
in biological buffers.

o Excretion Studies: The high polarity of the sulfonic acid group prevents cell membrane
permeation, making it a useful extracellular marker or chelator.

Pharmaceutical Intermediates

The sulfonyl group can be converted to a sulfonamide (

) via the sulfonyl chloride intermediate. This is a common pharmacophore in:

o Antibacterial Agents: Analogous to sulfa drugs.

o Carbonic Anhydrase Inhibitors: Sulfonamides are classic inhibitors; the quinoline ring adds
lipophilicity and pi-stacking potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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